Cas no 54357-48-1 (Cyclobuxine I; 3-Epimer, N3,N20-di-Me)

• Product Name: Cyclobuxine I; 3-Epimer, N3,N20-di-Me
• CAS No: 54357-48-1
• MF: C₂₅H₄₂N₂O
• MW: 386.613787174225
• CID: 385247
• Update Time: 2024-02-29

Cyclobuxine I; 3-Epimer, N3,N20-di-Me Chemical and Physical Properties

Names and Identifiers

• 9,19-Cyclopregnan-16-ol,14-methyl-3,20-bis(methylamino)-4-methylene-, (3a,5a,16a,20S)- (9CI)
• (20S)-14-Methyl-3α,20-bis(methylamino)-4-methylene-9β,19-cyclo-5α-pregnan-16α-ol
• 1H,19H-Cyclopropa[9,10]cyclopenta[a]phenanthrene,9,19-cyclopregnan-16-ol deriv.
• Pseudocyclobuxine D
• CID 102067323
• 9,19-Cyclopregnan-16-ol, 14-methyl-3,20-bis(methylamino)-4-methylene-, (3α,5α,16α,20S)- (9CI)
• Cyclobuxine I; 3-Epimer, N3,N20-di-Me

• Inchi： 1S/C25H42N2O/c1-15-17-7-8-20-23(4)13-19(28)21(16(2)26-5)22(23,3)11-12-25(20)14-24(17,25)10-9-18(15)27-6/h16-21,26-28H,1,7-14H2,2-6H3/t16-,17-,18+,19+,20-,21-,22+,23-,24+,25-/m0/s1
• InChI Key： BSNZFQANPMIOIU-VHXPCZLXSA-N
• SMILES： O[C@@H]1C[C@]2(C)[C@@](C)([C@H]1[C@H](C)NC)CC[C@]13[C@H]2CC[C@H]2C(=C)[C@@H](CC[C@]12C3)NC

Computed Properties

• Exact Mass: 386.33
• Monoisotopic Mass: 386.33
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids